![molecular formula C23H25N3O3S B2762203 1-(azepan-1-yl)-2-(3-((3-nitrobenzyl)thio)-1H-indol-1-yl)ethanone CAS No. 896004-75-4](/img/structure/B2762203.png)
1-(azepan-1-yl)-2-(3-((3-nitrobenzyl)thio)-1H-indol-1-yl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(azepan-1-yl)-2-(3-((3-nitrobenzyl)thio)-1H-indol-1-yl)ethanone, also known as ANIT-21, is a chemical compound that has been synthesized for scientific research purposes. This compound has been found to have potential application in the fields of biochemistry and pharmacology due to its unique properties.
Scientific Research Applications
Deoxygenation and Synthesis of Azepines
- Deoxygenation of Nitrobenzene by Tributylphosphine : This study demonstrates the deoxygenative reduction of nitrobenzene by tributylphosphine in the presence of primary or secondary alcohols, leading to the synthesis of 2-alkoxy-3H-azepines. The process illustrates a method for modifying nitrobenzene compounds, potentially applicable to the synthesis or modification of compounds similar to "1-(azepan-1-yl)-2-(3-((3-nitrobenzyl)thio)-1H-indol-1-yl)ethanone" (Masaki, Fukui, & Kita, 1977).
Synthesis of Aminobenzothiophenes
- A Convenient Approach Towards Aminobenzothiophenes : This research outlines a simple, efficient one-pot synthesis of 3-aminobenzo[b]thiophenes, demonstrating the versatility of certain nitrophenyl compounds in synthetic chemistry. Such methodologies may be adaptable for synthesizing or modifying indole derivatives present in the target compound (Androsov et al., 2010).
Antimicrobial and Anticancer Applications
- Synthesis and Biological Activity Studies : A series of compounds including 1-[4-(substituted phenyl)-2-(substituted phenyl azomethyl)-benzo[b]-[1,4]diazepin-1-yl]-2-substituted phenylaminoethanones were synthesized and evaluated for their antimicrobial and anticancer activities. This indicates the potential of structurally complex compounds, like the one , in contributing to the development of new therapeutic agents (Verma et al., 2015).
Pro-Drug Development for Cancer Therapy
- Bioreductively Activated Pro-Drug Systems : Research into 5-substituted isoquinolin-1-ones, including modifications by nitrofuran groups, shows the potential for developing pro-drugs that release therapeutic agents selectively in hypoxic solid tumors. This illustrates the relevance of nitro group modifications in drug development, hinting at similar possibilities for the compound (Berry et al., 1997).
Properties
IUPAC Name |
1-(azepan-1-yl)-2-[3-[(3-nitrophenyl)methylsulfanyl]indol-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O3S/c27-23(24-12-5-1-2-6-13-24)16-25-15-22(20-10-3-4-11-21(20)25)30-17-18-8-7-9-19(14-18)26(28)29/h3-4,7-11,14-15H,1-2,5-6,12-13,16-17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOQGMOKPZICTPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)CN2C=C(C3=CC=CC=C32)SCC4=CC(=CC=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.